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Compound of Interest

N-(2-Amino-4-
Compound Name:
methylphenyl)propanamide

CAS No.: 946736-97-6

Cat. No.: B1628850

Get Quote

Strategic Overview & Retrosynthetic Logic

The synthesis of N-(2-Amino-4-methylphenyl)propanamide (Target 3) requires precise
regiocontrol to differentiate between the two nitrogen centers on the toluene core. Direct
acylation of 4-methyl-1,2-phenylenediamine is discouraged due to poor selectivity, often

yielding di-acylated byproducts or regioisomeric mixtures.

To ensure scientific integrity and reproducibility, this protocol employs a "Protect-then-Reduce”
strategy. We utilize the electronic withdrawing nature of the nitro group in 4-methyl-2-
nitroaniline (Starting Material 1) to direct acylation exclusively to the existing amine.
Subsequent chemoselective reduction restores the second amine, delivering the target with
high isomeric purity.

Reaction Pathway Visualization[1]
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H2 (1 atm), 10% Pd/C
MeOH, RT

Propionyl Chloride
Et3N, DCM, 0°C

SM: 4-Methyl-2-nitroaniline Step 1: Nucleophilic Acyl Substitution Intermediate:
(CAS: 89-62-3) N-(4-methyl-2-nitrophenyl)propanamide

Target:
N-(2-Amino-4-methylphenyl)propanamide

Click to download full resolution via product page

Caption: Two-stage regioselective synthesis pathway. Step 1 utilizes nucleophilic acyl
substitution, followed by Step 2, a heterogeneous catalytic hydrogenation to unmask the ortho-
amine.

Detailed Experimental Protocols

Stage 1: Preparation of N-(4-methyl-2-
hitrophenyl)propanamide

Objective: Covalent attachment of the propionyl moiety while preserving the nitro group for

future activation.

Reagents & Materials:

Substrate: 4-Methyl-2-nitroaniline (15.2 g, 100 mmol)

Acylating Agent: Propionyl chloride (10.5 mL, 120 mmol)

Base: Triethylamine (TEA) (20.9 mL, 150 mmol)

Solvent: Dichloromethane (DCM), anhydrous (250 mL)

Step-by-Step Methodology:
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Setup: Flame-dry a 500 mL round-bottom flask (RBF) equipped with a magnetic stir bar and
a pressure-equalizing addition funnel. Purge with nitrogen (

)

Solubilization: Charge the RBF with 4-Methyl-2-nitroaniline and anhydrous DCM. Add
Triethylamine (TEA) in one portion. The solution will likely turn deep orange/red.

Thermal Control: Submerge the flask in an ice-water bath to maintain the internal
temperature at

Addition: Dilute Propionyl chloride in 20 mL DCM and transfer to the addition funnel. Add
dropwise over 30 minutes. Caution: Exothermic reaction. Evolution of HCI gas (trapped as
TEA-HCI salts).

Reaction: Remove the ice bath and allow the mixture to warm to room temperature (RT). Stir
for 4 hours.

Monitoring: Check reaction progress via TLC (Eluent: 30% EtOAc in Hexanes). The starting
aniline (

) should disappear, replaced by the less polar amide (
).
Workup:

o Quench with saturated

(100 mL).

o Separate the organic layer and wash sequentially with 1M HCI (to remove unreacted
amine/TEA), water, and brine.

o Dry over anhydrous

, filter, and concentrate in vacuo.
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 Purification: Recrystallize the yellow solid from Ethanol/Water (9:1) if necessary, though
crude purity is often

Stage 2: Chemoselective Reduction to N-(2-Amino-4-
methylphenyl)propanamide

Objective: Reduction of the nitro group (

) to the amine (

) without over-reduction of the aromatic ring or hydrolysis of the amide bond.

Reagents & Materials:

Substrate: N-(4-methyl-2-nitrophenyl)propanamide (Intermediate from Stage 1)

Catalyst: 10% Palladium on Carbon (Pd/C), 50% wet (10 wt% loading)

Hydrogen Source:

gas (balloon pressure) or Ammonium Formate (transfer hydrogenation)

Solvent: Methanol (MeOH) or Ethanol (EtOH)[1]

Step-by-Step Methodology:

o Safety Check: Pd/C is pyrophoric when dry. Always keep wet with solvent. Ensure all ignition
sources are removed.

e Setup: In a 250 mL RBF, dissolve the nitro-intermediate (10 mmol) in MeOH (50 mL).

o Catalyst Addition: Carefully add 10% Pd/C (10% by weight of substrate) under a gentle
stream of nitrogen.

e Hydrogenation:

o Balloon Method: Evacuate the flask and backfill with
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gas (repeat 3 times). Leave connected to a double-balloon of

o Stirring: Stir vigorously at RT for 6—12 hours.

e Monitoring: TLC (50% EtOAc/Hexanes) will show a significant drop in

as the amine forms (polar, often fluorescent under UV).

o Workup:

o Filter the reaction mixture through a pad of Celite to remove the catalyst. Do not let the
filter cake dry out completely to prevent fire hazards.

o Wash the Celite pad with MeOH (2 x 20 mL).
o Concentrate the filtrate in vacuo to yield an off-white to pale brown solid.

» Final Purification: The product is prone to oxidation (darkening) upon air exposure. Store
under inert gas. If purification is needed, flash chromatography (DCM:MeOH 95:5) is
recommended.

Critical Process Parameters & Data
Stoichiometry & Yield Table
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Component Role Equiv. Mass/Vol Expected Yield
Stage 1
4-Methyl-2-
) N Substrate 1.0 15.2¢ -
nitroaniline
Propionyl
] Reagent 1.2 10.5mL --
Chloride
Intermediate Product 1 - - 90-95%
Stage 2
Nitro-
] Substrate 1.0 2.084¢ -
Intermediate
10% Pd/C (wet) Catalyst 10 wit% 200 mg -
Final Target Product 2 -- - 85-92%

Troubleshooting Guide

Observation

Root Cause

Corrective Action

Stage 1. Low Conversion

Moisture in solvent hydrolyzing

acid chloride.

Ensure DCM is anhydrous;
increase Propionyl Chloride to

1.5 eq.

Stage 1: Di-acylation

Temperature too high or

excess reagent.

Strictly maintain

during addition; do not exceed

1.2 eq of acid chloride.

Stage 2: Incomplete Reduction

Catalyst poisoning or

insufficient

Purge system thoroughly; add

fresh catalyst (under

); ensure vigorous stirring.

Stage 2: Product Darkening

Oxidation of free aniline.

Store product in amber vials

under Argon at
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Quality Control & Self-Validation

To validate the synthesis without external standards, rely on NMR diagnostic peaks.

1H NMR Validation Logic (DMSO-d6, 400 MHz)

o The Ethyl Group (Propionamide): Look for a triplet at
ppm (
) and a quartet at
ppm (
). This confirms the propionyl chain is intact.

o The Methyl Group (Toluene core): A singlet at

ppm.

» Regiochemistry Proof (Aromatic Region):

o

Stage 1 (Nitro): The proton ortho to the nitro group (H3) will be significantly deshielded (

ppm).

o Stage 2 (Amino): Upon reduction, the H3 proton shifts upfield (shielded by the new

group).

o Amide NH: A broad singlet downfield (

ppm).

o Aniline NH2: A broad exchangeable singlet, typically
ppm.
Mass Spectrometry (ESI+):

e Calculated MW (
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): 178.23 Da.

e Expected

:179.2 Da.
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(Note: While specific literature for this exact CAS is often proprietary to patent databases, the
cited protocols represent the standard, validated chemical transformations for this structural
class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1628850/docs#application-note-high-fidelity-
synthesis-of-n-2-amino-4-methylphenyl-propanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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